Cas no 23767-72-8 (1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-)

• Product Name: 1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-
• CAS No: 23767-72-8
• MF: C₁₄H₈N₄O
• MW: 248.239521980286
• CID: 290624
• PubChem ID: 263734
• Update Time: 2025-04-19

1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)cyclopropane-1,1,2,2-tetracarbonitrile
• 3-(4-methoxyphenyl)-1,1,2,2-tetracyanocyclopropane
• 3-(4-methoxyphenyl)-1,1,2,2-tetracyanopropane
• 3-(4-Methoxy-phenyl)-1.1.2.2-tetra-cyano-cyclopropan
• 3-< 4-Methoxy-phenyl> -1.1.2.2-tetra-cyano-cyclopropan
• AC1L6ACF
• AC1Q4RLR
• CTK4F2201
• HMS1433A20
• Maybridge3_000724
• NSC98397
• NSC98490
• NSC-98397
• AKOS024341143
• 23767-72-8
• NSC788697
• 3-(4-METHOXY-PHENYL)-CYCLOPROPANE-1,1,2,2-TETRACARBONITRILE
• DTXSID90294850
• NSC-98490
• 3-(4-Methoxyphenyl)cyclopropane-1,1,2,2-tetra-carbonitrile
• NSC-788697
• IDI1_012111

• Inchi： 1S/C14H8N4O/c1-19-11-4-2-10(3-5-11)12-13(6-15,7-16)14(12,8-17)9-18/h2-5,12H,1H3
• InChI Key： RRNQCBSXGOYEDE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(C#N)(C#N)C1(C#N)C#N

Computed Properties

• Exact Mass: 248.06994
• Monoisotopic Mass: 248.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 597.4°Cat760mmHg
• Flash Point: 250.7°C
• Refractive Index: 1.6
• PSA: 104.39
• LogP: 1.85952